Cas no 1038325-53-9 (Methyl 2-(3-isopropyl-5-mercapto-4h-1,2,4-triazol-4-yl)acetate)

Methyl 2-(3-isopropyl-5-mercapto-4H-1,2,4-triazol-4-yl)acetate is a heterocyclic compound featuring a 1,2,4-triazole core with an isopropyl substituent at the 3-position and a thiol group at the 5-position. The methyl acetate moiety enhances its reactivity, making it a versatile intermediate in organic synthesis. Its structural properties are particularly valuable in the development of pharmaceuticals, agrochemicals, and coordination chemistry due to the presence of both sulfur and nitrogen donor sites. The compound’s stability and functional group compatibility allow for selective modifications, enabling applications in ligand design and bioactive molecule synthesis. Its well-defined reactivity profile ensures consistent performance in synthetic pathways.
Methyl 2-(3-isopropyl-5-mercapto-4h-1,2,4-triazol-4-yl)acetate structure
1038325-53-9 structure
Product Name:Methyl 2-(3-isopropyl-5-mercapto-4h-1,2,4-triazol-4-yl)acetate
CAS No:1038325-53-9
MF:C8H13N3O2S
MW:215.272720098495
CID:6177087
PubChem ID:29073051
Update Time:2025-05-20

Methyl 2-(3-isopropyl-5-mercapto-4h-1,2,4-triazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(3-isopropyl-5-mercapto-4h-1,2,4-triazol-4-yl)acetate
    • methyl 2-[3-(propan-2-yl)-5-sulfanyl-4H-1,2,4-triazol-4-yl]acetate
    • 1038325-53-9
    • CS-0347515
    • EN300-782218
    • Inchi: 1S/C8H13N3O2S/c1-5(2)7-9-10-8(14)11(7)4-6(12)13-3/h5H,4H2,1-3H3,(H,10,14)
    • InChI Key: PBHFRZUNQHOMAM-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C(C)C)N1CC(=O)OC

Computed Properties

  • Exact Mass: 215.07284784g/mol
  • Monoisotopic Mass: 215.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 86Ų

Methyl 2-(3-isopropyl-5-mercapto-4h-1,2,4-triazol-4-yl)acetate Pricemore >>

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Additional information on Methyl 2-(3-isopropyl-5-mercapto-4h-1,2,4-triazol-4-yl)acetate

Comprehensive Overview of Methyl 2-(3-isopropyl-5-mercapto-4H-1,2,4-triazol-4-yl)acetate (CAS No. 1038325-53-9)

Methyl 2-(3-isopropyl-5-mercapto-4H-1,2,4-triazol-4-yl)acetate, identified by its CAS No. 1038325-53-9, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique 1,2,4-triazole core, which is known for its versatile applications in drug discovery and agrochemical formulations. The presence of the isopropyl and mercapto functional groups enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for triazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Researchers are particularly interested in Methyl 2-(3-isopropyl-5-mercapto-4H-1,2,4-triazol-4-yl)acetate for its potential role in developing novel enzyme inhibitors and small-molecule therapeutics. Its structural motif is also being explored in the design of biodegradable polymers, aligning with the global push toward sustainable materials.

The synthesis of CAS No. 1038325-53-9 typically involves multi-step reactions, starting from readily available precursors like isopropyl isocyanate and methyl thioglycolate. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its thiol group, the compound requires careful handling under inert conditions to prevent oxidation, a topic frequently discussed in organic synthesis forums and research publications.

From an industrial perspective, Methyl 2-(3-isopropyl-5-mercapto-4H-1,2,4-triazol-4-yl)acetate is often utilized as a building block for more complex molecules. Its compatibility with cross-coupling reactions and click chemistry makes it a favorite among chemists working on high-throughput screening and combinatorial libraries. These applications are particularly relevant in the context of drug discovery pipelines, where speed and efficiency are paramount.

Environmental and regulatory considerations are also critical when working with this compound. While it is not classified as hazardous under current guidelines, its biodegradation pathways and ecotoxicological profile are subjects of ongoing research. This aligns with the growing consumer interest in green chemistry and sustainable synthesis, as evidenced by frequent searches for eco-friendly chemical alternatives on platforms like Google Scholar and PubMed.

In summary, Methyl 2-(3-isopropyl-5-mercapto-4H-1,2,4-triazol-4-yl)acetate (CAS No. 1038325-53-9) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from pharmaceutical intermediates to material science—highlight its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.

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